![molecular formula C22H28N2O2 B5490194 2-(4-methoxy-3-methylphenyl)-N-[4-(1-piperidinyl)benzyl]acetamide](/img/structure/B5490194.png)
2-(4-methoxy-3-methylphenyl)-N-[4-(1-piperidinyl)benzyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-methoxy-3-methylphenyl)-N-[4-(1-piperidinyl)benzyl]acetamide, also known as MPB, is a compound that has gained attention in scientific research due to its potential therapeutic uses.
Mechanism of Action
The mechanism of action of 2-(4-methoxy-3-methylphenyl)-N-[4-(1-piperidinyl)benzyl]acetamide is not fully understood, but it is believed to act on the serotonin and dopamine systems in the brain. This compound has been shown to increase levels of serotonin and dopamine in certain brain regions, which may contribute to its anxiolytic and antidepressant effects. Additionally, this compound has been shown to reduce the activity of the stress hormone, corticotropin-releasing factor, which may also contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including increasing levels of serotonin and dopamine in certain brain regions, reducing the activity of the stress hormone, corticotropin-releasing factor, and reducing drug-seeking behavior in animal models. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-methoxy-3-methylphenyl)-N-[4-(1-piperidinyl)benzyl]acetamide in lab experiments is its relatively low toxicity and high purity. Additionally, the synthesis of this compound has been optimized to increase yield and purity, making it a viable option for research purposes. However, one limitation of using this compound in lab experiments is its limited availability and high cost, which may hinder its use in larger studies.
Future Directions
There are several future directions for research on 2-(4-methoxy-3-methylphenyl)-N-[4-(1-piperidinyl)benzyl]acetamide, including further studies on its potential use in treating depression, anxiety, and addiction. Additionally, research on the long-term effects of this compound use and its potential for abuse should be conducted. Further studies on the mechanism of action of this compound and its interaction with other neurotransmitter systems may also provide valuable insights into its therapeutic effects. Finally, the synthesis of this compound should be further optimized to increase yield and reduce costs, making it a more accessible option for researchers.
In conclusion, this compound is a compound with potential therapeutic uses in treating depression, anxiety, and addiction. Its mechanism of action is not fully understood, but it is believed to act on the serotonin and dopamine systems in the brain. This compound has several biochemical and physiological effects, including increasing levels of serotonin and dopamine in certain brain regions, reducing the activity of the stress hormone, corticotropin-releasing factor, and reducing drug-seeking behavior in animal models. While there are advantages to using this compound in lab experiments, its limited availability and high cost may hinder its use in larger studies. Further research on this compound is needed to fully understand its therapeutic potential.
Synthesis Methods
The synthesis of 2-(4-methoxy-3-methylphenyl)-N-[4-(1-piperidinyl)benzyl]acetamide involves several steps, including the reaction of 4-methoxy-3-methylbenzaldehyde with 4-(1-piperidinyl)benzylamine to form the intermediate compound. This intermediate compound is then reacted with acetic anhydride to produce this compound. The synthesis of this compound has been optimized to increase yield and purity, making it a viable option for research purposes.
Scientific Research Applications
2-(4-methoxy-3-methylphenyl)-N-[4-(1-piperidinyl)benzyl]acetamide has been studied for its potential use in treating various medical conditions, including depression, anxiety, and addiction. This compound has been shown to have anxiolytic and antidepressant effects in animal models, making it a promising compound for further research in these areas. Additionally, this compound has been studied for its potential use in treating drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.
Properties
IUPAC Name |
2-(4-methoxy-3-methylphenyl)-N-[(4-piperidin-1-ylphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O2/c1-17-14-19(8-11-21(17)26-2)15-22(25)23-16-18-6-9-20(10-7-18)24-12-4-3-5-13-24/h6-11,14H,3-5,12-13,15-16H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJUYADFMNQYUKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CC(=O)NCC2=CC=C(C=C2)N3CCCCC3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.